Ethyl 2-mercapto-1h-imidazole-4-carboxylate
Overview
Description
Ethyl 2-mercapto-1h-imidazole-4-carboxylate is a ring-substituted-1H-imidazole-4-carboxylic acid derivative . It has been shown to act as a new class of anti-tuberculosis agents .
Molecular Structure Analysis
The molecular structure of Ethyl 2-mercapto-1h-imidazole-4-carboxylate is based on an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms . The molecule also contains a carboxylate group and a mercapto group, which is a sulfur-containing functional group .
Physical And Chemical Properties Analysis
Ethyl 2-mercapto-1h-imidazole-4-carboxylate has a molecular formula of C6H8N2O2S and a molecular weight of 172.21 g/mol . Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I retrieved.
Scientific Research Applications
Synthesis and Anti-Inflammatory Properties
Ethyl 2-mercapto-1h-imidazole-4-carboxylate is involved in the synthesis of various 2-mercapto-4-substituted-5-imidazolecarboxylates, which have demonstrated anti-inflammatory activities. For instance, the compound 2-mercapto-4-(3-thienyl) imidazole showed a notable therapeutic index, comparable to mefenamic acid in reducing inflammation (Maeda et al., 1984).
Hydrolysis and Crystallization Studies
The hydrolysis of ethyl 1-methyl-4-nitro-1H-imidazole-2-carboxylate, a related compound, leads to crystallization as a dihydrate, forming a three-dimensional hydrogen-bonded network. This process is essential for understanding the chemical properties and stability of these compounds (Wu, Liu, & Ng, 2005).
Novel Compound Synthesis Using Nanocatalysts
Ethyl 2-mercapto-1h-imidazole-4-carboxylate is used in one-pot multicomponent reactions to synthesize novel compounds, like ethyl 2-((1H-benzo[d]imidazol-2-ylamino)(Aryl)methylthio)acetates. This process involves nano-Copper Y Zeolite as a catalyst, highlighting the compound's role in facilitating environmentally friendly and efficient synthetic pathways (Kalhor, 2015).
Antimicrobial Studies
The synthesis of compounds related to ethyl 2-mercapto-1h-imidazole-4-carboxylate, like ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, has been studied for antimicrobial properties. These synthesized analogues demonstrated significant antimicrobial activity, showing the potential of derivatives in medical applications (Spoorthy et al., 2021).
Antimicrobial and Antioxidant Activity
Similarly, other derivatives like thiazolo[4,5-d] pyrimidines, synthesized from related compounds, have shown antimicrobial and antioxidant activities. This research highlights the potential use of these compounds in developing new antimicrobial and antioxidant agents (Balkan, Urgun, & Özalp, 2001).
Metabolic Pathway Studies
Ethyl 2-mercapto-1h-imidazole-4-carboxylate and its derivatives have been used to study metabolic pathways, particularly in the synthesis of S-[2-carboxy-1-(1H-imidazol-4-yl)ethyl]-3-mercaptopyruvic acid, a metabolic intermediate. This research is crucial for understanding the metabolic processes involving these compounds (Kinuta et al., 1997).
Safety And Hazards
Ethyl 2-mercapto-1h-imidazole-4-carboxylate is considered hazardous. It may cause respiratory irritation, skin irritation, and serious eye irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Future Directions
properties
IUPAC Name |
ethyl 2-sulfanylidene-1,3-dihydroimidazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2S/c1-2-10-5(9)4-3-7-6(11)8-4/h3H,2H2,1H3,(H2,7,8,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PONOGPICUOALRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC(=S)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10214070 |
Source
|
| Record name | Imidazole-2-thiol, 5-ethoxycarbonyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10214070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-mercapto-1h-imidazole-4-carboxylate | |
CAS RN |
64038-64-8 |
Source
|
| Record name | Ethyl 2,3-dihydro-2-thioxo-1H-imidazole-4-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=64038-64-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Imidazole-2-thiol, 5-ethoxycarbonyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064038648 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Imidazole-2-thiol, 5-ethoxycarbonyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10214070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 64038-64-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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